Cas no 475662-36-3 (L-α-phosphatidylcholine (Liver, Bovine))
L-α-phosphatidylcholine (Liver, Bovine) Chemical and Physical Properties
Names and Identifiers
-
- L-α-phosphatidylcholine (Liver, Bovine)
- LIVER PC
- PC (liver, bovine )
- [(2R)-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-3-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- 1-18:0-2-18:2-phosphatidylcholine
- Liver PC, L-alpha-phosphatidylcholine (Liver, Bovine), powder
- (R)-2-((Octadeca-9,12-dienoyl)oxy)-3-(stearoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
- trimethyl(2-{[2-[octadeca-9.12-dienoyloxy]-3-(octadecanoyloxy)propyl phosphonato]oxy}ethyl)azanium
- 1-Stearoyl-(2-linoleoyl)-sn-glycero-3-phosphocholine
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-9,12-octadecadienyl)oxy)-, inner salt, 4-oxide, (R-(Z,Z))-
- SLPC
- 1-octadecanoyl-2-(9Z,12Z)-octadecadienoyl-sn-glycero-3-phosphocholine
- (2R)-2-[(9Z,12Z)-octadeca-9,12-dienoyloxy]-3-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
- 1-Stearoyl-2-linoleoyl-sn-glycero-3-phosphatidylcholine
- 27098-24-4
- PC(18:0/18:2n6)
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]-, inner salt, 4-oxide, (7R)-
- 475662-36-3
- 1-octadecanoyl-2-[(9Z,12Z)-octadecadienoyl]-sn-glycero-3-phosphocholine
- 1-STERAOYL-2-LINOLEOYL-SN-GLYCERO-3-PHOSPHORYLCHOLINE
- GPCho(18:0/18:2w6)
- 1-stearoyl-2-linoleoyl-GPC
- AKOS040732231
- 18:0-18:2 PC, 1-stearoyl-2-linoleoyl-sn-glycero-3-phosphocholine, powder
- Phosphatidylcholine(18:0/18:2)
- 1-octadecanoyl-2-(9Z,12Z-octadecadienoyl)-sn-glycero-3-phosphocholine
- NS00073994
- 1-stearoyl-2-linoleoyl-GPC (18:0/18:2)
- Phosphatidylcholine(18:0/18:2w6)
- Phosphatidylcholine(18:0/18:2n6)
- 18:0-18:2-PC
- GPC(18:0/18:2)
- Q27105102
- CS-0102946
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]-,innersalt,4-oxide,(7R)-
- (2R)-2-[(9Z,12Z)-octadeca-9,12-dienoyloxy]-3-(octadecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
- phosphatidylcholine (1-18:0-2-18:2)
- GPCho(18:0/18:2)
- 18468-68-3
- CHEBI:84822
- GPCho(18:0/18:2n6)
- SLPTC
- PD166325
- HY-126359
- LMGP01010768
- GPCho(36:2)
- SCHEMBL233018
- 1-Stearoyl-2-linoleoylphosphatidylcholine
- Phosphatidylcholine(36:2)
- DTXSID001230503
- 1ST001063
- 1-stearoyl-2-linoleoyl-sn-glycero-3-phosphocholine
- 18:0-18:2 PC, 1-stearoyl-2-linoleoyl-sn-glycero-3-phosphocholine, chloroform
- PC(18:0/18:2(9Z,12Z))
- PC(18:0/18:2w6)
-
- Inchi: 1S/C44H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h15,17,21,23,42H,6-14,16,18-20,22,24-41H2,1-5H3/b17-15-,23-21-/t42-/m1/s1
- InChI Key: FORFDCPQKJHEBF-VPUSDGANSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 785.59345564g/mol
- Monoisotopic Mass: 785.59345564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 54
- Rotatable Bond Count: 42
- Complexity: 972
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Color/Form: 10 mg/mL (840055C-25mg)
L-α-phosphatidylcholine (Liver, Bovine) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
L-α-phosphatidylcholine (Liver, Bovine) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L130334-25mg |
L-α-phosphatidylcholine (Liver, Bovine) |
475662-36-3 | >99% | 25mg |
¥4,563.00 | 2021-05-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L130334-500mg |
L-α-phosphatidylcholine (Liver, Bovine) |
475662-36-3 | >99% | 500mg |
¥20523.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L130334-100mg |
L-α-phosphatidylcholine (Liver, Bovine) |
475662-36-3 | >99% | 100mg |
¥6893.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026083-100mg |
L-α-phosphatidylcholine (Liver, Bovine),99% |
475662-36-3 | 99% | 100mg |
¥8273 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026083-25mg |
L-α-phosphatidylcholine (Liver, Bovine),99% |
475662-36-3 | 99% | 25mg |
¥6845 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026083-500mg |
L-α-phosphatidylcholine (Liver, Bovine),99% |
475662-36-3 | 99% | 500mg |
¥24629 | 2024-05-23 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 840055C-25MG |
Liver PC |
475662-36-3 | 25mg |
¥5341.22 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 840055P-25MG |
Liver PC |
475662-36-3 | 25mg |
¥5341.22 | 2023-11-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L922863-25mg |
L-α-phosphatidylcholine (Liver, Bovine) |
475662-36-3 | 99% | 25mg |
¥3,747.60 | 2022-01-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L82700-100mg |
L-α-phosphatidylcholine (Liver, Bovine) |
475662-36-3 | 100mg |
¥8998.0 | 2021-09-09 |
L-α-phosphatidylcholine (Liver, Bovine) Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on L-α-phosphatidylcholine (Liver, Bovine)
Research Brief on L-α-Phosphatidylcholine (Liver, Bovine) and Compound 475662-36-3: Recent Advances and Applications
In recent years, the study of phospholipids, particularly L-α-phosphatidylcholine (Liver, Bovine), has gained significant attention in the chemical, biological, and pharmaceutical fields due to their critical roles in cellular membranes, drug delivery systems, and therapeutic applications. Concurrently, the compound with the CAS number 475662-36-3 has emerged as a subject of interest for its potential pharmacological properties. This research brief synthesizes the latest findings related to these two key subjects, providing insights into their applications, mechanisms, and future research directions.
L-α-phosphatidylcholine (Liver, Bovine), a naturally occurring phospholipid, is widely utilized in liposomal formulations and as an excipient in drug delivery systems. Recent studies have highlighted its role in enhancing the bioavailability of poorly soluble drugs and its potential in treating liver diseases. For instance, a 2023 study published in the Journal of Liposome Research demonstrated that L-α-phosphatidylcholine-based liposomes significantly improved the delivery of hepatoprotective agents to liver cells, reducing oxidative stress markers in preclinical models. This underscores its continued relevance in pharmaceutical development.
On the other hand, the compound 475662-36-3, a synthetic small molecule, has been investigated for its potential as an inhibitor of specific enzymatic pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 475662-36-3 exhibits selective inhibition against a kinase implicated in inflammatory responses, suggesting its utility in developing novel anti-inflammatory therapies. Structural-activity relationship (SAR) studies further elucidated key functional groups responsible for its bioactivity, paving the way for optimized derivatives.
The intersection of these two research areas lies in their combined potential for advanced drug formulations. For example, ongoing research explores the encapsulation of 475662-36-3 within L-α-phosphatidylcholine-based nanocarriers to enhance its stability and targeted delivery. Preliminary results from a collaborative study between academic and industrial researchers indicate improved pharmacokinetic profiles and reduced off-target effects, as presented at the 2024 International Conference on Drug Delivery.
In conclusion, the synergy between L-α-phosphatidylcholine (Liver, Bovine) and compound 475662-36-3 exemplifies the innovative approaches in modern pharmaceutical sciences. Future research should focus on scaling up these technologies for clinical trials and addressing challenges such as long-term stability and large-scale production. These advancements hold promise for addressing unmet medical needs in liver diseases and inflammatory disorders.
475662-36-3 (L-α-phosphatidylcholine (Liver, Bovine)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)